4-methoxy-N-[2-(2-methoxyphenyl)ethyl]-6-oxo-1-phenylpyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-N-[2-(2-methoxyphenyl)ethyl]-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C21H21N3O4/c1-27-17-11-7-6-8-15(17)12-13-22-21(26)20-18(28-2)14-19(25)24(23-20)16-9-4-3-5-10-16/h3-11,14H,12-13H2,1-2H3,(H,22,26)
• InChI Key: BBYXIHLVMJOUMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

This compound is a complex organic molecule likely to have multiple rings and functional groups based on its name. It contains methoxy groups, a pyridazine ring, a phenyl ring, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazine ring, the introduction of the methoxy and phenyl groups, and the formation of the carboxamide group. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyridazine ring, a six-membered ring with two nitrogen atoms, would likely be a key structural feature.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The methoxy groups could potentially be demethylated, and the carboxamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, its solubility in different solvents, and its melting and boiling points.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it is a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, and investigating its biological activity.